2-Isopropyl-5-nitro-1H-benzo[d]imidazole
Catalog No.
S9092401
CAS No.
M.F
C10H11N3O2
M. Wt
205.21 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-Isopropyl-5-nitro-1H-benzo[d]imidazole
IUPAC Name
6-nitro-2-propan-2-yl-1H-benzimidazole
Molecular Formula
C10H11N3O2
Molecular Weight
205.21 g/mol
InChI
InChI=1S/C10H11N3O2/c1-6(2)10-11-8-4-3-7(13(14)15)5-9(8)12-10/h3-6H,1-2H3,(H,11,12)
InChI Key
HPTQXZVPWMFRBA-UHFFFAOYSA-N
Canonical SMILES
CC(C)C1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-]
XLogP3
2.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
205.085126602 g/mol
Monoisotopic Mass
205.085126602 g/mol
Heavy Atom Count
15
Dates
Last modified: 11-21-2023
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